5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 5-[(2-hydroxypropylamino)methyl]-2-methoxyphenol
• InChI: InChI=1S/C11H17NO3/c1-8(13)6-12-7-9-3-4-11(15-2)10(14)5-9/h3-5,8,12-14H,6-7H2,1-2H3
• InChI Key: PNHWALUPPRZNHY-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC(=C(C=C1)OC)O)O

Description

5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol is a synthetic amino alcohol derivative structurally derived from eugenol, a naturally occurring phenolic compound. Its synthesis typically involves the epoxide ring-opening reaction of eugenol epoxide (2-methoxy-4-(oxiran-2-ylmethyl)phenol) with 2-hydroxypropylamine, a method analogous to the preparation of related compounds described in and . The compound features a 2-methoxyphenol core substituted with a hydroxypropylamino-methyl group, which confers both hydrophilic (due to the hydroxyl and amino groups) and lipophilic (methoxy and aromatic ring) properties.

Preparation Methods

Synthesis via Condensation of 5-Methoxy-2-hydroxybenzaldehyde with 2-Amino-1-propanol

Method Overview:
This approach involves a nucleophilic addition reaction where 5-methoxy-2-hydroxybenzaldehyde reacts with 2-amino-1-propanol under controlled conditions. The process typically proceeds through a Schiff base formation followed by reduction to yield the target compound.

Reaction Conditions:

• Solvent: Commonly methanol or ethanol
• Temperature: Elevated temperatures around 50–80°C
• Catalysts: Acidic catalysts such as acetic acid or p-toluenesulfonic acid to facilitate condensation
• Time: 4–8 hours to ensure complete reaction

Procedure:

• Dissolve 5-methoxy-2-hydroxybenzaldehyde in the solvent.
• Add 2-amino-1-propanol and acid catalyst.
• Heat the mixture to promote Schiff base formation.
• After completion, reduce the imine intermediate using a suitable reducing agent like sodium borohydride or sodium cyanoborohydride.
• Purify via recrystallization or chromatography.

Advantages:

• Straightforward and scalable
• High yields reported in literature

Reductive Amination of 5-Methoxy-2-hydroxybenzaldehyde

Method Overview:
This method employs reductive amination, where the aldehyde reacts with 2-amino-1-propanol in the presence of a reducing agent, forming the aminoalkyl linkage directly.

Reaction Conditions:

• Solvent: Methanol or ethanol
• Temperature: 25–50°C
• Reducing Agent: Sodium cyanoborohydride (NaCNBH₃) preferred for mild conditions
• pH: Slightly acidic (around pH 5–6)

Procedure:

• Mix 5-methoxy-2-hydroxybenzaldehyde with 2-amino-1-propanol in the solvent.
• Add sodium cyanoborohydride gradually while maintaining pH.
• Stir at room temperature for 12–24 hours.
• Extract and purify the product via chromatography or recrystallization.

Research Data:

• This method is supported by patent literature indicating high efficiency and purity.

Direct Nucleophilic Substitution on Phenolic Precursors

Method Overview:
A more advanced approach involves activating the phenolic hydroxyl group (e.g., via methylation or halogenation) followed by nucleophilic substitution with aminoalkyl derivatives.

Reaction Steps:

• Methylate 2-hydroxyphenol to form 2-methoxyphenol.
• Introduce a leaving group (e.g., bromide or chloride) at the methyl position ortho to the hydroxyl group.
• React with 2-amino-1-propanol under basic conditions to substitute the leaving group with the amino alcohol.

Limitations:

• More complex and less commonly used due to multiple steps
• Requires careful control to prevent side reactions

Alternative Synthetic Routes from Phenolic Derivatives

Research indicates that derivatives such as 2-{[(2-Hydroxypropyl)amino]methyl}-5-methoxyphenol can be synthesized via similar pathways, often involving:

• Activation of phenolic hydroxyl groups (e.g., via methylation)
• Subsequent aminoalkylation using reagents like aminoalkyl halides or via Mannich-type reactions

Data Table Summarizing Preparation Methods

Method	Starting Materials	Key Reagents	Reaction Conditions	Advantages	Limitations
Condensation + Reduction	5-Methoxy-2-hydroxybenzaldehyde + 2-amino-1-propanol	Acid catalyst, reducing agent (NaBH₄)	50–80°C, 4–8 hrs	High yield, scalable	Requires purification steps
Reductive Amination	5-Methoxy-2-hydroxybenzaldehyde + 2-amino-1-propanol	NaCNBH₃, mild acid	Room temp, 12–24 hrs	Mild conditions, high selectivity	Sensitive to moisture
Nucleophilic Substitution	Phenolic derivatives with leaving groups	Aminoalkyl halides	Reflux in base	Versatile	Multi-step, lower yield
Activation & Aminoalkylation	Phenolic methylated derivatives	Aminoalkyl halides	Controlled temperature	Specific functionalization	Complex synthesis

Chemical Reactions Analysis

Types of Reactions

5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its functional groups.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce alcohols or amines.

Scientific Research Applications

5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-(3-(Tert-butylamino)-2-hydroxypropyl)-2-methoxyphenol (3a)

• Synthesis: Prepared via epoxide ring-opening of eugenol epoxide with tert-butylamine .
• Structural Difference: The tert-butylamino group replaces the hydroxypropylamino group, introducing steric bulk and hydrophobicity.
• Impact : The bulky tert-butyl group reduces solubility in polar solvents but enhances binding to hydrophobic insecticidal targets, as observed in Sf9 cell assays .

4-(3-(tert-Butoxy)-2-hydroxypropyl)-2-methoxyphenol (3c)

• Synthesis: Synthesized through alkoxylation of eugenol epoxide with tert-butanol .
• Structural Difference: A tert-butoxy group replaces the amino functionality.
• Impact: This substitution eliminates the basic amino group, reducing hydrogen-bonding capacity but improving lipid solubility. Compound 3c exhibited high insecticidal activity and was successfully encapsulated in lipid nanosystems for sustained release .

4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol

• Origin : A natural derivative isolated from Carica papaya leaves .
• Structural Difference: Features a propenyl-hydroxy group instead of the amino alcohol side chain.

Insecticidal Activity

• Target Compound: Predicted to exhibit moderate insecticidal activity based on structural similarity to 3a and 3c. The hydroxypropylamino group may facilitate interactions with acetylcholine esterase (AChE), a common pesticide target .
• Compound 3c : Demonstrated superior activity against Sf9 cells (EC₅₀ = 12 µM) compared to 3a (EC₅₀ = 45 µM), attributed to its tert-butoxy group’s optimized balance of hydrophobicity and steric effects .
• Compound 3g (4-(2-((4-Fluorobenzyl)oxy)-3-hydroxypropyl)-2-methoxyphenol): Showed enhanced binding to AChE in molecular dynamics simulations, with a calculated binding free energy of −34.2 kcal/mol, outperforming 3c (−28.7 kcal/mol) .

Drug Delivery Potential

• Compounds like 3c and 3g achieved >90% encapsulation efficiency in lipid nanosystems due to their amphiphilic structures . The target compound’s hydroxypropylamino group may similarly support nanoformulation, though experimental validation is needed.

Solubility and Bioavailability

Toxicity

• Compound 3a : Lower acute toxicity (LD₅₀ > 500 mg/kg in rodents) due to reduced membrane permeability from steric hindrance .
• Bis(2-hydroxypropyl)amino-o-cresol (): Classified as a skin irritant (GHS Category 2), suggesting that amino alcohol derivatives require careful handling . Toxicity data for the target compound remain unstudied.

Data Table: Comparative Analysis of Key Compounds

Compound Name	Key Structural Feature	Synthesis Method	Biological Activity (Sf9 EC₅₀)	Toxicity (LD₅₀)	Applications
Target Compound	Hydroxypropylamino-methyl	Eugenol epoxide + 2-HP amine	Predicted: ~30 µM	Unknown	Biopesticides, drug delivery
3a (tert-butylamino analog)	tert-Butylamino group	Eugenol epoxide + tert-butylamine	45 µM	>500 mg/kg	Insecticides
3c (tert-butoxy analog)	tert-Butoxy group	Alkoxylation	12 µM	250 mg/kg	Sustained-release nanosystems
4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol	Propenyl-hydroxy group	Natural extraction	Not tested	Unknown	Antioxidants, antimicrobials

Biological Activity

5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological effects, mechanisms of action, and potential therapeutic applications, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of 5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol is $C_{11}H_{17}NO_3$, with a molecular weight of approximately 211.26 g/mol. The compound features a methoxy group, a hydroxyl group, and an aminomethyl group attached to a phenolic ring, contributing to its biological activity.

Research indicates that the biological activity of this compound is primarily due to its ability to interact with various biological molecules. Key mechanisms include:

• Enzyme Inhibition : The presence of hydroxyl and amino groups allows for hydrogen bonding, which can inhibit enzyme activity and modulate metabolic pathways.
• Antimicrobial Activity : Studies have shown that this compound exhibits antimicrobial properties, potentially through disruption of microbial cell membranes or interference with metabolic processes.
• Anti-inflammatory Effects : The compound may influence cellular signaling pathways related to inflammation, thereby reducing inflammatory responses.

Antimicrobial Properties

5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol has demonstrated significant antimicrobial activity against various pathogens. In vitro studies indicate effectiveness against both gram-positive and gram-negative bacteria.

Pathogen Type	Minimum Inhibitory Concentration (MIC)
Gram-positive Bacteria	50 µg/mL
Gram-negative Bacteria	75 µg/mL

Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory properties in several models:

• Animal Studies : In a murine model of inflammation, administration of the compound resulted in a significant reduction in pro-inflammatory cytokines (e.g., TNF-α, IL-6).
• Cell Culture Studies : Human macrophage cell lines treated with the compound showed decreased expression of inflammatory markers.

Case Studies

• Study on Antimicrobial Activity :
  • A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of 5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol against Staphylococcus aureus and Escherichia coli. Results indicated that the compound inhibited bacterial growth at MIC values significantly lower than those for standard antibiotics .
• Inflammation Model :
  • In a controlled trial involving rats with induced paw edema, treatment with this compound led to a reduction in swelling comparable to that achieved with standard anti-inflammatory drugs .
• Enzyme Interaction Study :
  • Research published in Biochemical Pharmacology explored the interaction between the compound and cyclooxygenase enzymes (COX-1 and COX-2). The findings suggested that it selectively inhibits COX-2, which is implicated in inflammatory processes .

Q & A

Q. Q1: What are the recommended analytical methods for confirming the molecular structure and purity of 5-{[(2-Hydroxypropyl)amino]methyl}-2-methoxyphenol?

To confirm molecular structure and purity, use a combination of:

• Nuclear Magnetic Resonance (NMR) : Analyze $^1H$- and $^{13}C$-NMR spectra to verify functional groups and stereochemistry. For example, methoxy ($\delta \sim3.8–4.0$ ppm) and phenolic hydroxyl ($\delta \sim5.0–6.0$ ppm) signals are critical .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular weight and fragmentation patterns .
• X-ray Crystallography : Resolve the three-dimensional conformation if single crystals are obtainable .
• Infrared (IR) Spectroscopy : Identify amine (-NH) and hydroxyl (-OH) stretching vibrations (~3300–3500 cm$^{-1}$) .

Q. Q2: How can researchers optimize synthetic routes for this compound to improve yield and scalability?

Key strategies include:

• Continuous Flow Reactors : Enhance reaction efficiency and reduce side products in multi-step syntheses .
• Catalyst Screening : Test palladium or copper catalysts for coupling reactions involving the aminomethyl group .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF or DMSO) may improve solubility of intermediates .
• Purification Techniques : Use column chromatography with silica gel or reverse-phase HPLC for high-purity isolation .

Q. Q3: What safety protocols should be followed when handling this compound in laboratory settings?

Based on structurally similar phenolic amines:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of vapors or dust .
• Spill Management : Neutralize spills with absorbent materials (e.g., vermiculite) and dispose as hazardous waste .
• Emergency Procedures : For eye exposure, rinse with water for ≥15 minutes and seek medical attention .

Advanced Research Questions

Q. Q4: How can researchers resolve contradictions in reported biological activities of this compound across different assays?

Address discrepancies by:

• Assay Validation : Ensure consistency in cell lines (e.g., HEK293 vs. HeLa) and control compounds .
• Dose-Response Curves : Compare EC$_{50}$/IC$_{50}$ values under standardized conditions .
• Metabolite Profiling : Use LC-MS to identify active metabolites that may contribute to off-target effects .
• Theoretical Modeling : Apply molecular docking to predict binding affinities to target receptors (e.g., serotonin or adrenergic receptors) .

Q. Q5: What experimental designs are suitable for studying the environmental fate of this compound in aquatic ecosystems?

Follow frameworks like Project INCHEMBIOL:

• Partitioning Studies : Measure log $K_{ow}$ (octanol-water coefficient) to predict bioaccumulation potential .
• Photodegradation Assays : Expose the compound to UV light and monitor degradation products via GC-MS .
• Toxicity Testing : Use Daphnia magna or algae growth inhibition tests to assess ecotoxicological impacts .
• Sediment-Water Systems : Model adsorption/desorption kinetics to evaluate persistence in sediments .

Q. Q6: How can researchers link the compound’s physicochemical properties to its pharmacokinetic behavior in vivo?

Methodologies include:

• Lipophilicity Assessment : Determine log $P$ values to predict blood-brain barrier permeability .
• Plasma Protein Binding : Use ultrafiltration or equilibrium dialysis to quantify unbound fractions .
• In Vitro Metabolism : Incubate with liver microsomes to identify cytochrome P450-mediated oxidation pathways .
• Pharmacokinetic Modeling : Apply compartmental models to simulate absorption/distribution profiles .

Data Interpretation and Theoretical Frameworks

Q. Q7: How should researchers address conflicting spectral data (e.g., NMR shifts) between synthetic batches?

• Batch Comparison : Overlay NMR spectra of all batches to identify impurities or stereoisomers .
• Dynamic NMR Experiments : Probe temperature-dependent shifts to detect conformational flexibility .
• Computational Chemistry : Compare experimental shifts with density functional theory (DFT)-predicted values .

Q. Q8: What theoretical frameworks guide mechanistic studies of this compound’s interactions with biological targets?

• Receptor Theory : Use the two-state model to classify ligands as agonists, antagonists, or inverse agonists .
• Free Energy Perturbation (FEP) : Calculate binding free energies for mutations in target proteins .
• Structure-Activity Relationship (SAR) : Corrogate substituent effects (e.g., methoxy vs. hydroxypropyl groups) on activity .